Cas no 3567-95-1 (N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)aniline)

• Product Name: N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)aniline
• CAS No: 3567-95-1
• MF: C₁₃H₈ClF₃N₂O₂
• MW: 316.663032531738
• CID: 1471721
• PubChem ID: 198957
• Update Time: 2025-04-20

N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)aniline
• Bayer 31757
• ENT 25,618
• Diphenylamine, 4'-chloro-3-nitro-4-(trifluoromethyl)-
• N-(4-Chlorophenyl)-2-nitro-4-(trifluoromethyl)benzeneamine
• AC1L56EP
• LS-154343
• Benzenamine, N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)-
• Benzenamine, N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)- (9CI)
• Bayer 31757; ENT 25,618; Diphenylamine, 4'-chloro-3-nitro-4-(trifluoromethyl)-; N-(4-Chlorophenyl)-2-nitro-4-(trifluoromethyl)benzeneamine; AC1L56EP; LS-154343; Benzenamine, N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)-; Benzenamine, N-(4-chlorophenyl)-3-nitro-4-(trifluoromethyl)- (9CI);
• ENT 25618
• p-Toluidine, N-(p-chlorophenyl)-alpha,alpha,alpha-trifluoro-2-nitro-
• 3567-95-1
• DTXSID10189178

• Inchi： 1S/C13H8ClF3N2O2/c14-8-1-3-9(4-2-8)18-10-5-6-11(13(15,16)17)12(7-10)19(20)21/h1-7,18H
• InChI Key： IWKCJXKVMRTEEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C=CC(C(F)(F)F)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.02274
• Monoisotopic Mass: 316.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17